Cas no 2171696-40-3 (3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171696-40-3
• MF: C₂₅H₂₂BrN₃O₅
• MW: 524.363285541534
• CID: 6526442
• PubChem ID: 165810911
• Update Time: 2025-05-19

3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1499881
• 3-{[(3-bromopyridin-4-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171696-40-3

• Inchi： 1S/C25H22BrN3O5/c26-21-13-27-10-9-15(21)12-28-24(32)22(11-23(30)31)29-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22H,11-12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BBFLIWMNMIITHL-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 523.07428g/mol
• Monoisotopic Mass: 523.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171696-40-3)

3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with the CAS number 2171696-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a 3-bromopyridin-4-yl moiety and a (9H-fluoren-9-yl)methoxycarbonyl group. These features contribute to its unique chemical properties and potential biological functions. The presence of both bromine and fluorenylmethoxycarbonyl (Fmoc) groups suggests that this compound may be utilized in various synthetic pathways, particularly in the modification of peptides and proteins.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has shown potential in preliminary studies as a lead compound for the development of targeted therapies.

One of the key areas where this compound has been explored is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The 3-bromopyridin-4-yl moiety in this compound is known to interact with the active sites of kinases, potentially leading to the development of potent inhibitors. Recent studies have demonstrated that derivatives of this compound can effectively inhibit the activity of specific kinases, thereby disrupting abnormal cell proliferation.

The use of the (9H-fluoren-9-yl)methoxycarbonyl group in this molecule also adds to its complexity and functionality. This group is commonly used in peptide synthesis as a protecting group for the amine function. Its incorporation into the molecular framework suggests that this compound may have applications in peptidomimetics and protease inhibition. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and pharmacokinetic properties.

Another area of interest is the potential application of this compound in neurodegenerative diseases. Research has indicated that certain kinase inhibitors can cross the blood-brain barrier and exert neuroprotective effects. The structural features of 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, particularly the presence of lipophilic groups like the fluorenylmethoxycarbonyl moiety, make it a candidate for such applications.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. The ability to modify and functionalize molecules like this one allows researchers to study protein-protein interactions and enzyme mechanisms at a molecular level. This information can be crucial for understanding disease pathways and developing novel therapeutic strategies.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring expertise in medicinal chemistry and synthetic organic chemistry. The preparation of 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is no exception and typically involves techniques such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies.

The importance of accurate nomenclature cannot be overstated in chemical research. The systematic naming convention used for this compound ensures clarity and consistency across scientific literature. This helps researchers worldwide to correctly identify and utilize these molecules in their studies.

In conclusion, 3-{(3-bromopyridin-4-yl)methylcarbamoyl}-3-{((9H-fluoren)-9-ylmethoxycarbonyl)amino}propanoic acid (CAS No. 21716964003) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.